![molecular formula C15H22N2O4S B5741323 N-(2,6-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide](/img/structure/B5741323.png)
N-(2,6-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide
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Overview
Description
N-(2,6-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide, also known as DMSO2-MAE, is a sulfonamide compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(2,6-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide is not fully understood, but it is believed to involve the inhibition of protein tyrosine phosphatases. This inhibition leads to the activation of cellular signaling pathways, which can induce apoptosis in cancer cells. Additionally, this compound has been shown to induce reactive oxygen species (ROS) production, which can further contribute to the induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells, which is a desirable effect in cancer treatment. Additionally, this compound has been shown to induce ROS production, which can have both beneficial and detrimental effects on cells. ROS production can induce apoptosis in cancer cells, but it can also contribute to oxidative stress, which can damage healthy cells.
Advantages and Limitations for Lab Experiments
One advantage of N-(2,6-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide is its potential as a novel anti-cancer agent. Additionally, this compound is relatively easy to synthesize and purify, which makes it a desirable compound for laboratory experiments. One limitation of this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the research of N-(2,6-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide. One direction is the investigation of its potential as a therapeutic agent for other diseases, such as autoimmune disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on cellular signaling pathways. Finally, the synthesis of novel derivatives of this compound could lead to the development of more potent and selective anti-cancer agents.
Synthesis Methods
The synthesis of N-(2,6-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide involves the reaction of 2,6-dimethylphenyl isocyanate with 4-morpholinyl-2-oxoethylmethanesulfonyl chloride in the presence of triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound.
Scientific Research Applications
N-(2,6-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been investigated as a potential anti-cancer agent due to its ability to induce apoptosis in cancer cells. In biochemistry, this compound has been studied as a potential inhibitor of protein tyrosine phosphatases, which play a crucial role in the regulation of cellular signaling pathways. In materials science, this compound has been investigated as a potential precursor for the synthesis of sulfonamide-based polymers.
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-N-(2-morpholin-4-yl-2-oxoethyl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O4S/c1-12-5-4-6-13(2)15(12)17(22(3,19)20)11-14(18)16-7-9-21-10-8-16/h4-6H,7-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHMVSANQVSVVDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)N(CC(=O)N2CCOCC2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>49 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49642812 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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